Cas no 1849181-15-2 (2-Amino-1-(3-methoxyazetidin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(3-methoxyazetidin-1-yl)propan-1-one
• CAS No: 1849181-15-2
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 4773738
• Update Time: 2025-06-15

2-Amino-1-(3-methoxyazetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-methoxyazetidin-1-yl)propan-1-one
• 2-Amino-1-(3-methoxyazetidin-1-yl)propan-1-one

• Inchi： 1S/C7H14N2O2/c1-5(8)7(10)9-3-6(4-9)11-2/h5-6H,3-4,8H2,1-2H3
• InChI Key： NPEIUYSWJPLMSF-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(C(C)N)=O)C1

Computed Properties

• Exact Mass: 158.105527694 g/mol
• Monoisotopic Mass: 158.105527694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 158.20
• XLogP3: -1.1
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-1-(3-methoxyazetidin-1-yl)propan-1-one

Introduction to 2-Amino-1-(3-methoxyazetidin-1-yl)propan-1-one (CAS No. 1849181-15-2)

2-Amino-1-(3-methoxyazetidin-1-yl)propan-1-one (CAS No. 1849181-15-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound belongs to the class of azetidine derivatives, which are known for their versatility in forming bioactive molecules due to their rigid five-membered heterocyclic core. The presence of both amino and methoxy functional groups on the azetidine ring further enhances its chemical reactivity and biological relevance, making it a valuable scaffold for designing novel therapeutic agents.

The structural motif of 2-amino-1-(3-methoxyazetidin-1-yl)propan-1-one incorporates a propanone moiety, which serves as a key pharmacophore for interactions with biological targets. This combination of functional groups positions the compound as a promising candidate for further derivatization and optimization in the development of small-molecule drugs. The compound’s ability to participate in hydrogen bonding, dipole-dipole interactions, and other non-covalent forces makes it particularly interesting for modulating biological pathways.

In recent years, there has been growing interest in azetidine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted the potential of azetidine-based compounds as inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The methoxy group in 2-amino-1-(3-methoxyazetidin-1-yl)propan-1-one may contribute to its ability to interact with these enzymes by influencing the electronic distribution around the molecule, thereby modulating enzyme activity.

Moreover, the amino group provides a site for further chemical modification, allowing for the introduction of additional substituents that can enhance target specificity or improve pharmacokinetic properties. This flexibility makes 2-amino-1-(3-methoxyazetidin-1-yl)propan-1-one a versatile building block for medicinal chemists seeking to develop novel therapeutics. Recent advances in computational chemistry have also facilitated the design of derivatives with optimized properties by predicting binding affinities and interaction patterns with biological targets.

The synthesis of 2-amino-1-(3-methoxyazetidin-1-yl)propan-1-one involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high purity standards. Key synthetic strategies often include ring-closing metathesis or nucleophilic substitution reactions to construct the azetidine core, followed by functional group interconversions to introduce the desired substituents. These synthetic routes are well-documented in the literature and can be adapted for large-scale production if needed.

From a biological perspective, 2-amino-1-(3-methoxyazetidin-1-yl)propan-1-one has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may exhibit activity against diseases characterized by abnormal enzyme function or altered signaling pathways. For example, derivatives of this compound have been investigated for their potential role in treating neurological disorders by modulating neurotransmitter release or receptor activity. The methoxyazetidine moiety is particularly noteworthy for its ability to mimic natural bioactive scaffolds found in bioactive peptides.

The compound’s solubility profile and stability under various conditions are also critical factors to consider in drug development. Preliminary studies indicate that 2-amino-1-(3-methoxyazetidin-1-yl)propan-1-one exhibits reasonable solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, its stability under storage conditions ensures that it remains viable for further research and potential clinical translation.

In conclusion, 2-amino-1-(3-methoxyazetidin-1-yl)propan-1-one (CAS No. 1849181-15-2) represents a compelling candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its combination of functional groups, synthetic accessibility, and favorable physicochemical properties make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for azetidine derivatives, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.